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Compound of Interest

Compound Name:
1,1,3,3-Tetramethylbutyl

isocyanide

Cat. No.: B084306 Get Quote

An In-depth Technical Guide to the Hazards and Safety Precautions for Handling Tert-octyl

Isocyanide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the hazards and essential safety

precautions for handling tert-octyl isocyanide (also known as 1,1,3,3-tetramethylbutyl
isocyanide). Adherence to these guidelines is crucial for minimizing risks in a laboratory or

research setting.

Chemical Identification and Physical Properties
Tert-octyl isocyanide is a flammable and harmful chemical compound. A clear understanding of

its physical and chemical properties is the first step in safe handling.
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Property Value

Synonyms

1,1,3,3-Tetramethylbutyl isocyanide,

Walborsky's reagent, 2-Isocyano-2,4,4-

trimethylpentane

CAS Number 14542-93-9

Molecular Formula C₉H₁₇N[1][2]

Molecular Weight 139.24 g/mol

Appearance Colorless liquid[1][3]

Boiling Point 55-57 °C at 11 mmHg

Density 0.794 g/mL at 25 °C

Flash Point 52 °C (125.6 °F) - closed cup[2]

Storage Temperature 2-8°C[2]

Hazard Identification and Classification
Tert-octyl isocyanide is classified as a hazardous substance. The primary hazards are its

flammability and its toxicity upon exposure.

GHS Hazard Statements:

H226: Flammable liquid and vapour.[2][4][5]

H302: Harmful if swallowed.[4][5]

H312: Harmful in contact with skin.[4][5]

H332: Harmful if inhaled.[4][5]

Signal Word: Warning[3][4]

Hazard Pictograms:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cymitquimica.com/products/IN-DA001D0X/14542-93-9/pentane-2-isocyano-244-trimethyl/
https://www.biosynth.com/p/FT02696/14542-93-9-1133-tetramethylbutyl-isocyanide
https://cymitquimica.com/products/IN-DA001D0X/14542-93-9/pentane-2-isocyano-244-trimethyl/
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T1054&langSelector=en&selectedCountry=KR
https://www.biosynth.com/p/FT02696/14542-93-9-1133-tetramethylbutyl-isocyanide
https://www.biosynth.com/p/FT02696/14542-93-9-1133-tetramethylbutyl-isocyanide
https://www.biosynth.com/p/FT02696/14542-93-9-1133-tetramethylbutyl-isocyanide
https://www.tcichemicals.com/BE/en/sds/T1054_EU_6N.pdf
https://georganics.sk/chemical/1133-tetramethylbutyl-isocyanide/
https://www.tcichemicals.com/BE/en/sds/T1054_EU_6N.pdf
https://georganics.sk/chemical/1133-tetramethylbutyl-isocyanide/
https://www.tcichemicals.com/BE/en/sds/T1054_EU_6N.pdf
https://georganics.sk/chemical/1133-tetramethylbutyl-isocyanide/
https://www.tcichemicals.com/BE/en/sds/T1054_EU_6N.pdf
https://georganics.sk/chemical/1133-tetramethylbutyl-isocyanide/
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T1054&langSelector=en&selectedCountry=KR
https://www.tcichemicals.com/BE/en/sds/T1054_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS02: Flame (Flammable)

GHS07: Exclamation Mark (Harmful)

Toxicological Information
While extensive toxicological studies on tert-octyl isocyanide have not been completed, it is

assessed as being moderately toxic through oral, dermal, and inhalation routes of exposure.[3]

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.

Potential Health Effects:

Inhalation: Harmful if inhaled.[4][5] May cause respiratory tract irritation.

Skin Contact: Harmful in contact with skin.[4][5]

Eye Contact: May cause eye irritation.

Ingestion: Harmful if swallowed.[4][5]

Potential Symptoms: Exposure may lead to nausea, headache, and vomiting.

Safe Handling and Storage Protocols
Strict adherence to the following protocols is mandatory to ensure safety when working with

tert-octyl isocyanide.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][4]

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemically resistant gloves (e.g., nitrile rubber).

Protective clothing to prevent skin contact.[4]

Respiratory Protection

If ventilation is inadequate, a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors should be used.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4] No smoking.[3]

[4]

Use only non-sparking tools.[3]

Take precautionary measures against static discharge.[3] Ground and bond containers and

receiving equipment.[3]

Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke when using this

product.[3]

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

It is recommended to store in a refrigerator at 2-8°C.[2]

Store under an inert gas atmosphere.[3]

Keep away from incompatible materials such as oxidizing agents.
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First Aid and Emergency Procedures
In case of exposure or accident, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing.[4] If not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[4] If skin irritation occurs, seek medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person feels unwell, call a poison

center or doctor.[5]

Spill and Leak Procedures
Evacuate personnel from the area.

Remove all sources of ignition.

Ventilate the area.

Wear appropriate personal protective equipment.

Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable container for disposal.
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Disposal Considerations
Dispose of tert-octyl isocyanide and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or waterways.

Experimental Workflow and Safety Logic
The following diagrams illustrate the logical flow for safely handling tert-octyl isocyanide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling Emergency Response

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood On)

Verify Emergency Equipment
(Eyewash, Shower, Spill Kit)

Handle Tert-octyl Isocyanide

Store Properly
(Cool, Dry, Ventilated, Inert Gas) Decontaminate Work Area Spill Occurs Personnel Exposure

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

Evacuate Area Administer First Aid

Seek Medical AttentionFollow Spill Cleanup Protocol

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b084306?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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